Cas no 52977-32-9 (5'-Adenylic acid, 8-[(6-aminohexyl)amino]-)

5'-Adenylic acid, 8-[(6-aminohexyl)amino]- structure
52977-32-9 structure
Product Name:5'-Adenylic acid, 8-[(6-aminohexyl)amino]-
CAS No:52977-32-9
MF:C16H28N7O7P
MW:461.409983634949
CID:358350
PubChem ID:21310445
Update Time:2025-04-19

5'-Adenylic acid, 8-[(6-aminohexyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid, 8-[(6-aminohexyl)amino]-
    • [(2R,3S,4R,5R)-5-[6-amino-8-(6-aminohexylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • ((2R,3S,4R,5R)-5-(6-Amino-8-((6-aminohexyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • SCHEMBL8388000
    • DTXSID10612193
    • 8-[(6-Aminohexyl)amino]adenosine 5'-(dihydrogen phosphate)
    • 52977-32-9
    • Inchi: 1S/C16H28N7O7P/c17-5-3-1-2-4-6-19-16-22-10-13(18)20-8-21-14(10)23(16)15-12(25)11(24)9(30-15)7-29-31(26,27)28/h8-9,11-12,15,24-25H,1-7,17H2,(H,19,22)(H2,18,20,21)(H2,26,27,28)/t9-,11-,12-,15-/m1/s1
    • InChI Key: GZBOSHMMYYUGMO-SDBHATRESA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C3=C(C(N)=NC=N3)N=C2NCCCCCCN)O1)O)O

Computed Properties

  • Exact Mass: 461.17904
  • Monoisotopic Mass: 461.17878326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5
  • Topological Polar Surface Area: 224Ų

Experimental Properties

  • PSA: 224.12
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